N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

• IUPAC Name: N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• InChI: InChI=1S/C21H22N4O3S2/c1-2-19-23-24-21(29-19)25-30(27,28)18-11-9-17(10-12-18)22-20(26)16-8-7-14-5-3-4-6-15(14)13-16/h7-13H,2-6H2,1H3,(H,22,26)(H,24,25)
• InChI Key: CJXMADDBJKDWOH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C21H22N4O3S2
• Molecular Weight: 442.6 g/mol

Description

N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide is a useful research compound. Its molecular formula is C21H22N4O3S2 and its molecular weight is 442.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activities

Research has highlighted the synthesis of various derivatives that structurally relate to N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide, focusing on their potential anticancer properties. For example, a study on 1,4‐Naphthoquinone derivatives containing a phenylaminosulfanyl moiety demonstrated significant cytotoxic activity against several human cancer cell lines, suggesting the therapeutic potential of such compounds in oncology (Ravichandiran et al., 2019).

Antimicrobial and Antifungal Action

Compounds structurally related to the chemical have also been investigated for their antimicrobial and antifungal properties. A study exploring the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases found that these compounds exhibited good antihypertensive α-blocking activity with low toxicity, indicating potential for antimicrobial applications (Abdel-Wahab et al., 2008).

Antiproliferative and Cytotoxicity Evaluation

Further research into pyrazole-sulfonamide derivatives derived from 1-(4-aminophenyl)-4-benzoyl-5-phenyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide revealed promising antitumor activity, especially against rat brain tumor cells (C6), highlighting the potential of these compounds in cancer therapy (Mert et al., 2014).

Enzyme Inhibition and Biological Activities

Another area of interest is the enzyme inhibition capabilities of related compounds, which could have therapeutic implications in various diseases. The synthesis of novel pyrazole-3,4-dicarboxamides bearing a 5-amino-1,3,4-thiadiazole-2-sulfonamide moiety showed effective inhibitory activity against the isoforms of human cytosolic carbonic anhydrase I and II, suggesting potential for the treatment of conditions associated with dysregulated enzyme activity (Mert et al., 2016).